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Compound of Interest

Compound Name: H-Cys(Trt)-OtBu.HCI

Cat. No.: B613048

Technical Data Sheet: H-Cys(Trt)-OtBu.HCI

Introduction: This document provides a concise technical overview of H-Cys(Trt)-OtBu.HCI, a
pivotal building block in peptide synthesis and related research areas. The information
presented herein is intended for researchers, scientists, and professionals engaged in drug
development and medicinal chemistry.

Compound Identification and Properties

H-Cys(Trt)-OtBu.HCI, chemically known as tert-butyl S-trityl-L-cysteinate hydrochloride, is a
protected form of the amino acid cysteine. The trityl (Trt) group protects the thiol side chain,
while the tert-butyl (OtBu) ester protects the C-terminus. This dual protection strategy is
instrumental in complex peptide synthesis, preventing unwanted side reactions.

Quantitative Data Summary

Parameter Value Reference
CAS Number 158009-03-1 [11[2][3][4]
Molecular Formula C26H30CINO2S [1112113114]
Molecular Weight 456.04 g/mol [2][3][5][6]

Physicochemical Characteristics
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Property Value

Appearance White powder

Purity >96% - =99% (HPLC)[3][4]
Melting Point 68-74 °C[4]

Store at room temperature or 0-8 °C, keep dry.

[3]4]

Storage Conditions

Experimental Protocols & Applications

While specific experimental protocols are highly dependent on the target molecule, the general
workflow for utilizing H-Cys(Trt)-OtBu.HCI in solid-phase peptide synthesis (SPPS) follows a
well-established methodology.

General Workflow for Peptide Synthesis using H-Cys(Trt)-OtBu.HCI
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Fig. 1: General workflow for solid-phase peptide synthesis.

Applications in Research and Development
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H-Cys(Trt)-OtBu.HCI is a valuable reagent in various applications, including:

o Peptide Synthesis: It serves as a key building block for introducing cysteine residues into
peptide sequences. The trityl protecting group is labile to acid, allowing for its removal during
the final cleavage step.

e Drug Discovery: The modification of cysteine residues is a common strategy in designing
novel therapeutics, including peptidomimetics and protein-drug conjugates.

e Diagnostic Tools: It is utilized in the development of diagnostic assays that rely on specific
peptide-biomolecule interactions.[4]

Logical Relationships in Protective Group Strategy

The choice of protecting groups is critical for successful peptide synthesis. The diagram below
illustrates the compatibility of the Trt and OtBu protecting groups with the commonly used Fmoc
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Fig. 2: Orthogonality of protecting groups in Fmoc-SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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